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Compound of Interest

Compound Name: Captan-d6

CAS No.: 1330190-00-5

Cat. No.: B15565400

Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical and chemical

properties of Captan-d6, a deuterated analog of the fungicide Captan. This document is

intended to serve as a core resource for researchers utilizing Captan-d6 in analytical and

metabolic studies. Included are key physicochemical data, generalized experimental protocols

for its application as an internal standard, and visual representations of its metabolic fate and

analytical workflow.

Physicochemical Properties
Captan-d6, with the formal name 2-((trichloromethyl)thio)-3a,4,7,7a-tetrahydro-1H-isoindole-

1,3(2H)-dione-4,4,5,6,7,7-d6, is primarily utilized as an internal standard for the quantification

of Captan in various matrices using gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[1][2] Its isotopic purity is typically high, with ≥98

atom % D.[3][4]
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The fundamental chemical identifiers and properties of Captan-d6 are summarized in the table

below.

Property Value Source

CAS Number 1330190-00-5 [1][3][5]

Molecular Formula C₉H₂D₆Cl₃NO₂S [1][2]

Molecular Weight 306.63 g/mol [3][5][6]

Exact Mass 304.971802 Da [7]

Appearance
White to Light Yellow

Solid/Powder
[3][6]

Purity >95% (HPLC), ≥98 atom % D [4][5]

Isotopic Purity ≥99% deuterated forms (d₁-d₆) [1]

Mass Shift M+6 [3][4]

Physical Properties
The physical characteristics of Captan-d6 are detailed in the following table. Data for unlabeled

Captan is included for reference where specific data for the deuterated form is not available, as

significant deviations are not expected for these properties.
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Property Value Source

Melting Point 178°C (for unlabeled Captan) [8][9]

Boiling Point
314.2°C (rough estimate for

unlabeled Captan)
[8]

Solubility

Chloroform: Slightly

solubleEthyl Acetate: Slightly

solubleMethanol: Slightly

solubleAcetonitrile: Soluble

(100 µg/ml)

[1][10]

Vapor Pressure 0.0±0.7 mmHg at 25°C [7]

LogP 1.85 [7]

Stability

Stable for ≥ 4 years when

stored at -20°C.[1] Sensitive to

degradation at high pH and

thermally labile.[11]

Storage Store at -20°C, dry and dark. [1][2][5]

Biological Activity and Metabolic Fate
Captan is a non-systemic phthalimide fungicide.[9] In biological systems, it degrades into

thiophosgene, a highly reactive compound that interacts with thiol and non-thiol proteins.[1]

Captan itself is considered an acetylcholinesterase inhibitor.[6] Due to its reactivity, Captan is

not persistent in soil or water.[12]

The metabolic pathway of Captan involves the cleavage of the N-S bond, leading to the

formation of tetrahydrophthalimide (THPI) and the unstable trichloromethylthio moiety, which

can further react with cellular thiols like glutathione.
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Caption: Metabolic degradation pathway of Captan.

Experimental Protocols
Captan-d6 is primarily used as an internal standard (IS) in quantitative analytical methods to

correct for analyte loss during sample preparation and instrumental analysis.[1] Below is a

generalized protocol for the analysis of Captan in a complex matrix, such as cannabis, using

QuEChERS extraction and GC-MS/MS.[13]
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General Protocol for Captan Quantification using
Captan-d6 IS
This protocol outlines a typical workflow for the analysis of Captan residues in an agricultural

matrix.

Sample Preparation (QuEChERS):

Homogenize a representative sample of the matrix (e.g., 10 g of fruit puree).

Add water and acetonitrile to the sample in a 50 mL centrifuge tube.

Fortify the sample with a known concentration of Captan-d6 internal standard solution

(e.g., 40 ppb).[13]

Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium

citrate).

Shake vigorously for 1 minute and centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the acetonitrile supernatant.

Transfer to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18, and magnesium

sulfate).

Vortex for 30 seconds and centrifuge.

Instrumental Analysis (GC-MS/MS):

Transfer the final extract into an autosampler vial.

Inject a small volume (e.g., 1 µL) into the GC-MS/MS system.

Use a suitable GC column (e.g., a low-bleed capillary column) and a temperature program

to separate the analytes.
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The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect

and quantify specific precursor-to-product ion transitions for both Captan and Captan-d6.

Quantification:

A calibration curve is generated by plotting the ratio of the peak area of Captan to the peak

area of Captan-d6 against the concentration of the calibration standards.

The concentration of Captan in the sample is determined from this calibration curve. The

use of the isotopically labeled internal standard improves the accuracy and precision of

the quantification.[11]
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Caption: Analytical workflow for Captan quantification.
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Conclusion
Captan-d6 is an essential analytical tool for the accurate quantification of Captan residues. Its

physical and chemical properties are well-characterized, ensuring its suitability as an internal

standard. The provided methodologies and diagrams offer a foundational understanding for

researchers and professionals in the field, facilitating the development and validation of robust

analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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